Cas no 2171960-47-5 (1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171960-47-5
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5777732
• PubChem ID: 165734106
• Update Time: 2025-05-25

1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2171960-47-5
• [1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593348
• 1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol

• Inchi： 1S/C11H21N3O2/c1-4-5-11-10(7-15)12-13-14(11)6-9(2)8-16-3/h9,15H,4-8H2,1-3H3
• InChI Key： TYJPGDGUSCWITD-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C(=C(CO)N=N1)CCC

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol

1-(3-Methoxy-2-Methylpropyl)-5-Propyl-1H-1,2,3-Triazol-4-Ylmethanol: A Comprehensive Overview

The compound 1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171960-47-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in drug design due to their stability and unique pharmacokinetic properties. The molecule incorporates a triazole ring system, a methoxy group, and a propyl chain, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The triazole ring in this compound contributes to its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the presence of the methoxy group enhances the molecule's solubility in organic solvents, making it easier to handle in laboratory settings. The propyl chain adds flexibility to the molecule, potentially improving its bioavailability when used as a drug candidate.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in click chemistry reactions, where triazoles are often employed as scaffolds for constructing complex structures. For instance, the molecule can undergo further functionalization to incorporate additional pharmacophores, thereby increasing its therapeutic potential.

Moreover, the compound has shown interesting properties in preliminary toxicity studies. Preclinical data suggest that it exhibits low cytotoxicity against human cancer cell lines, indicating its potential as a safer alternative to existing chemotherapeutic agents. However, further research is required to fully understand its mechanism of action and safety profile.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the methoxy group and propyl chain requires careful optimization to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product.

The structural features of 1-(3-methoxy-2-methylpropyl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol make it an attractive candidate for further exploration in drug discovery programs. Its ability to serve as a versatile scaffold for chemical modifications positions it as a valuable tool in medicinal chemistry research.